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Compound of Interest

Compound Name: AZ-Dyrk1B-33

Cat. No.: B605791 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
AZ-Dyrk1B-33 is a potent and selective ATP-competitive Dyrk1B kinase inhibitor.[1][2][3]

Accurate and consistent preparation of stock solutions is crucial for reliable experimental

results in cell-based assays and other applications. This document provides a detailed protocol

for the preparation, storage, and handling of AZ-Dyrk1B-33 stock solutions in dimethyl

sulfoxide (DMSO).

Compound Information
A summary of the key properties of AZ-Dyrk1B-33 is provided below. This information is

essential for accurate calculations and proper handling of the compound.
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Property Value Source

Molecular Weight 300.36 g/mol [1][2][3][4]

Formula C₁₉H₁₆N₄ [1][2][3]

CAS Number 1679330-37-0 [1][2][3]

Appearance Off-white to light yellow solid [4][5]

Purity ≥98% [1][2][3]

Solubility in DMSO Up to 100 mM [1][2][3]

Signaling Pathway Context: Dyrk1B Inhibition
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Caption: Inhibition of Dyrk1B kinase by AZ-Dyrk1B-33.
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Experimental Protocol: Stock Solution Preparation
This protocol details the steps to prepare a 10 mM stock solution of AZ-Dyrk1B-33 in DMSO.

The same principles can be applied to prepare other concentrations.

Materials and Equipment
AZ-Dyrk1B-33 powder

Anhydrous or high-purity Dimethyl Sulfoxide (DMSO)

Microcentrifuge tubes or amber glass vials

Calibrated analytical balance

Calibrated micropipettes and sterile tips

Vortex mixer

Optional: Sonicator

Personal Protective Equipment (PPE): lab coat, gloves, safety glasses

Safety Precautions
Work in a well-ventilated area, preferably a chemical fume hood.

Wear appropriate PPE to avoid skin and eye contact.

Consult the Safety Data Sheet (SDS) for AZ-Dyrk1B-33 and DMSO before handling.

Step-by-Step Procedure
Pre-weighing Preparation: Allow the vial of AZ-Dyrk1B-33 powder to equilibrate to room

temperature before opening to prevent condensation of moisture.

Weighing the Compound: Carefully weigh the desired amount of AZ-Dyrk1B-33 powder. For

example, to prepare a 10 mM stock solution, you might weigh out 1 mg of the compound.
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Calculating the Required DMSO Volume: Use the following formula to calculate the volume

of DMSO needed:

Volume (L) = Mass (g) / (Concentration (mol/L) * Molecular Weight ( g/mol ))

Example for 1 mg of AZ-Dyrk1B-33 to make a 10 mM stock:

Mass = 0.001 g

Concentration = 0.010 mol/L

Molecular Weight = 300.36 g/mol

Volume (L) = 0.001 g / (0.010 mol/L * 300.36 g/mol ) = 0.0003329 L

Volume (µL) = 332.9 µL

Dissolving the Compound: Add the calculated volume of DMSO to the vial containing the AZ-
Dyrk1B-33 powder.

Mixing: Cap the vial securely and vortex thoroughly until the powder is completely dissolved.

If necessary, brief sonication can be used to aid dissolution.[4][6] Visually inspect the solution

to ensure there are no visible particles.

Storage:

For long-term storage, aliquot the stock solution into smaller, single-use volumes to avoid

repeated freeze-thaw cycles.[5][6][7]

Store the aliquots at -20°C or -80°C.[4][5][6]

A stock solution stored at -80°C is typically stable for up to 6 months, while at -20°C it may

be stable for 1 month.[4][5]

Stock Solution Preparation Workflow
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Caption: Workflow for preparing AZ-Dyrk1B-33 stock solution.

Quick Reference for Stock Solution Preparation
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The following table provides pre-calculated volumes of DMSO required to prepare various

stock concentrations from standard masses of AZ-Dyrk1B-33.

Mass of AZ-
Dyrk1B-33

Volume of
DMSO for 1
mM Stock

Volume of
DMSO for 5
mM Stock

Volume of
DMSO for 10
mM Stock

Volume of
DMSO for 50
mM Stock

1 mg 3.33 mL 0.67 mL 0.33 mL 0.07 mL

5 mg 16.65 mL 3.33 mL 1.66 mL 0.33 mL

10 mg 33.29 mL 6.66 mL 3.33 mL 0.67 mL

Table is based on a molecular weight of 300.36 g/mol .[2][3]

Working with Stock Solutions
When preparing working solutions for cell culture experiments, it is important to dilute the

DMSO stock in your aqueous medium. To avoid precipitation, it is recommended to make

intermediate dilutions in DMSO before the final dilution into the aqueous buffer or medium. The

final concentration of DMSO in cell culture should typically be kept below 0.5% to avoid

cytotoxicity.[7] Always include a vehicle control (medium with the same final concentration of

DMSO) in your experiments.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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